Cas no 40445-29-2 (b-Alanine,N-methyl-N-phenyl-, methyl ester)

• Product Name: b-Alanine,N-methyl-N-phenyl-, methyl ester
• CAS No: 40445-29-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 334756
• PubChem ID: 337190
• Update Time: 2025-04-19

b-Alanine,N-methyl-N-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-methyl-N-phenyl-, methyl ester
• methyl 3-(N-methylanilino)propanoate
• methyl 3-[methyl(phenyl)amino]propanoate
• DTXSID10320049
• AKOS009086616
• NSC354288
• SCHEMBL9191054
• N-2-carbomethoxyethyl-N-methylaniline
• CQGQGDWHIPDSIQ-UHFFFAOYSA-N
• 40445-29-2
• NSC-354288

• Inchi： 1S/C11H15NO2/c1-12(9-8-11(13)14-2)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： CQGQGDWHIPDSIQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCN(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 287.6°Cat760mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.535

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines